N-(2-fluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2-fluorophenyl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H17FN2O2S/c18-13-4-1-2-5-14(13)19-16(21)12-7-9-20(10-8-12)17(22)15-6-3-11-23-15/h1-6,11-12H,7-10H2,(H,19,21)
• InChI Key: XPGLXPGNLUPYIX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2F)C(=O)C3=CC=CS3
• Molecular Formula: C17H17FN2O2S
• Molecular Weight: 332.4 g/mol

Description

N-(2-fluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, also known as FTCP, is a chemical compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives, which have been extensively studied for their pharmacological properties. In

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various cellular processes such as calcium signaling, protein folding, and neurotransmitter release. This compound has been shown to bind to the sigma-1 receptor with high affinity, which results in the modulation of its downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, particularly in the central nervous system. It has been shown to have a modulatory effect on neurotransmitter release, particularly dopamine and glutamate, which are involved in the pathogenesis of various neurological disorders such as Parkinson's disease and schizophrenia. This compound has also been shown to have anxiolytic and antidepressant effects, which are believed to be mediated by its effect on the sigma-1 receptor.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has several advantages for lab experiments, particularly in the field of neuroscience. It has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. This compound is also relatively easy to synthesize, which makes it a cost-effective tool for research. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide. One potential direction is to explore its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Another direction is to investigate its mechanism of action in more detail, particularly its effect on the sigma-1 receptor and downstream signaling pathways. Additionally, there is a need for more research on the pharmacokinetics and pharmacodynamics of this compound, particularly its distribution and metabolism in vivo.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. It has a high affinity for the sigma-1 receptor and has been shown to have a modulatory effect on neurotransmitter release, particularly dopamine and glutamate. This compound has several advantages for lab experiments, but its poor solubility in aqueous solutions is a limitation. There are several future directions for research on this compound, particularly in the field of neuroscience.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide is a multi-step process that involves the reaction of various reagents and catalysts. The first step involves the reaction of 2-fluoroaniline with 2-thiophenecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form 2-(2-thienylcarbonyl)aniline. This intermediate is then reacted with piperidine-4-carboxylic acid in the presence of a dehydrating agent such as thionyl chloride to form this compound. The final product is purified by recrystallization or column chromatography.

Scientific Research Applications

N-(2-fluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in the regulation of various physiological processes such as pain perception, memory, and mood. This compound has also been shown to have a modulatory effect on neurotransmitter release, particularly dopamine and glutamate, which are involved in the pathogenesis of various neurological disorders such as Parkinson's disease and schizophrenia.